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Compound of Interest

Compound Name: 7-Aminoquinolin-6-ol

Cat. No.: B15332182 Get Quote

For Immediate Reference: This document provides crucial safety and logistical information for

the proper disposal of 7-Aminoquinolin-6-ol, intended for researchers, scientists, and

professionals in drug development. Adherence to these procedures is vital for laboratory safety

and environmental protection.

While a specific Safety Data Sheet (SDS) for 7-Aminoquinolin-6-ol is not readily available,

data from structurally similar aromatic amines and quinoline derivatives, such as 7-

aminoquinoline and 8-aminoquinoline, indicate that it should be handled as a hazardous

substance.[1] The following guidelines are based on best practices for these types of

compounds.

Hazard and Precautionary Summary
Proper handling and disposal of 7-Aminoquinolin-6-ol are critical to mitigate potential health

risks and prevent environmental contamination. The compound is harmful if swallowed, in

contact with skin, or inhaled, and can cause skin and serious eye irritation.[2][3] It is also

suspected of causing genetic defects.[2]
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Hazard Category GHS Classification Precautionary Statement

Acute Toxicity (Oral) Category 4
P264: Wash skin thoroughly

after handling.[4]

P270: Do not eat, drink or

smoke when using this

product.[4]

P301 + P312 + P330: IF

SWALLOWED: Call a POISON

CENTER/doctor if you feel

unwell. Rinse mouth.[4]

Skin Corrosion/Irritation Category 2

P280: Wear protective

gloves/protective clothing/eye

protection/face protection.

P302 + P352: IF ON SKIN:

Wash with plenty of soap and

water.

Serious Eye Damage/Irritation Category 2

P305 + P351 + P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

Germ Cell Mutagenicity Category 2
P201: Obtain special

instructions before use.

P202: Do not handle until all

safety precautions have been

read and understood.

P308 + P313: IF exposed or

concerned: Get medical

advice/attention.

Disposal - P501: Dispose of

contents/container to an
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approved waste disposal plant.

[4]

Experimental Protocols: Disposal Procedures
The following step-by-step procedures ensure the safe disposal of 7-Aminoquinolin-6-ol and

associated contaminated materials.

1. Personal Protective Equipment (PPE) and Preparation:

Always handle 7-Aminoquinolin-6-ol within a designated area, such as a chemical fume

hood, to prevent cross-contamination.[1]

Wear appropriate PPE, including a flame-resistant lab coat, chemical-resistant gloves, and

eye protection (safety glasses or goggles).[5]

Ensure that eyewash stations and safety showers are readily accessible.[3]

2. Waste Segregation and Collection:

Solid Waste:

Collect all solid waste, including contaminated gloves, weigh boats, and paper towels, in a

designated, clearly labeled hazardous waste container.[1]

Avoid generating dust when handling the solid powder; use a spatula for transfers rather

than pouring.[1]

Liquid Waste:

Collect unused solutions and rinseates in a separate, sealed, and clearly labeled

hazardous waste container.[1] Differentiate between halogenated and non-halogenated

waste streams where applicable.

Sharps Waste:
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Dispose of any contaminated needles, syringes, or other sharps in a designated sharps

container.[1]

3. Container Labeling and Storage:

All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name

"7-Aminoquinolin-6-ol," and associated hazard warnings (e.g., Toxic, Irritant).[1]

Store waste containers in a designated satellite accumulation area, away from incompatible

materials such as strong oxidizing agents and strong acids.[1][6]

4. Decontamination:

After handling, decontaminate the work area with a suitable solvent followed by a cleaning

solution.[1]

Remove PPE in the correct order to prevent self-contamination: gloves first, followed by the

lab coat, and then eye protection.[1]

Wash hands thoroughly with soap and water after removing PPE.[1]

5. Final Disposal:

Arrange for the collection and disposal of the hazardous waste through an approved waste

disposal plant or your institution's environmental health and safety office.[4] All disposal

activities must be in accordance with local, state, and federal regulations.

Disposal Workflow
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7-Aminoquinolin-6-ol Disposal Workflow
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Caption: Disposal workflow for 7-Aminoquinolin-6-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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